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Compound of Interest

Compound Name: BMS-986115

Cat. No.: B606283 Get Quote

For researchers, scientists, and drug development professionals handling BMS-986115, a

potent, orally bioavailable γ-secretase and pan-Notch inhibitor, ensuring its proper disposal is a

critical component of laboratory safety and environmental responsibility.[1][2][3] Adherence to

established protocols for hazardous waste management is paramount to mitigate risks

associated with this chemical agent.

BMS-986115 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[4] Therefore, it is imperative that this compound and its containers are disposed of

through an approved waste disposal plant.[4] Environmental release must be strictly avoided.

[4]

Key Safety and Handling Information for Disposal
A summary of essential safety data for BMS-986115 is provided below to inform safe handling

and disposal practices.
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Parameter Specification Source

Chemical Formula C26H25F7N4O3 [4]

Molecular Weight 574.495 g/mol [4]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[4]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, suitable

respirator

[4]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[4]

Storage Conditions

Store at -20°C (powder) or

-80°C (in solvent) in a tightly

sealed container in a cool,

well-ventilated area away from

direct sunlight and ignition

sources.

[4]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of BMS-986115
and its contaminated materials in a laboratory setting. This protocol is based on general

hazardous waste disposal guidelines and the specific information available in the Safety Data

Sheet (SDS).

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling BMS-986115 for disposal, ensure you are wearing the appropriate PPE,
including safety goggles with side-shields, chemical-resistant gloves, a lab coat or
impervious clothing, and a suitable respirator.[4]
Conduct all disposal-related activities in a well-ventilated area, preferably within a chemical
fume hood.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://dcchemicals.com/msds/MSDS_DC23873.html
https://dcchemicals.com/msds/MSDS_DC23873.html
https://dcchemicals.com/msds/MSDS_DC23873.html
https://dcchemicals.com/msds/MSDS_DC23873.html
https://dcchemicals.com/msds/MSDS_DC23873.html
https://dcchemicals.com/msds/MSDS_DC23873.html
https://www.benchchem.com/product/b606283?utm_src=pdf-body
https://www.benchchem.com/product/b606283?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC23873.html
https://dcchemicals.com/msds/MSDS_DC23873.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An accessible safety shower and eye wash station should be available.[4]

2. Waste Segregation and Collection:

Solid Waste: Collect unadulterated BMS-986115 powder and any materials grossly
contaminated with the solid (e.g., weighing boats, contaminated filter papers) in a
designated, clearly labeled, and sealed hazardous waste container.
Liquid Waste: Collect solutions containing BMS-986115 in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with incompatible wastes such as strong
acids, alkalis, or strong oxidizing/reducing agents.[4]
Sharps Waste: Any sharps, such as needles or syringes used for handling BMS-986115
solutions, must be disposed of in a designated, puncture-resistant sharps container.[5]
Empty Containers: The first rinse of any container that held BMS-986115 must be collected
as hazardous waste.[6] For containers of highly toxic chemicals, the first three rinses should
be collected.[6] After thorough rinsing, the container can be disposed of according to
institutional guidelines for decontaminated glassware or plasticware.

3. Spill Management:

In the event of a spill, evacuate personnel to a safe area.[4]
Wearing full PPE, contain the spill to prevent further spread.[4]
For liquid spills, absorb the material with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders.[4]
For solid spills, carefully sweep or scoop the material to avoid dust generation.
Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[4]
Collect all cleanup materials (absorbents, contaminated rags, etc.) in a sealed, labeled
hazardous waste container for disposal.[4]

4. Final Disposal:

All collected hazardous waste containing BMS-986115 must be disposed of through an
approved and licensed hazardous waste disposal facility.[4]
Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
Do not dispose of BMS-986115 down the drain or in the regular trash.[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of BMS-
986115 waste.
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Caption: A flowchart outlining the proper segregation and disposal pathway for different forms

of BMS-986115 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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